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Compound of Interest

Compound Name: (Rac)-Hydroxycotinine-d3

Cat. No.: B196158 Get Quote

(Rac)-Hydroxycotinine-d3: A Technical Overview
This guide provides a detailed technical overview of (Rac)-Hydroxycotinine-d3, a deuterated

isotopologue of hydroxycotinine, a major metabolite of nicotine. This document is intended for

researchers, scientists, and professionals in drug development and metabolic studies.

Chemical Identity and Properties
(Rac)-Hydroxycotinine-d3 is the racemic mixture of the deuterated form of 3'-hydroxycotinine.

The deuterium atoms are typically located on the N-methyl group, providing a stable isotopic

label for use in mass spectrometry-based applications.

Property Value

Chemical Name
(Rac)-5-(pyridin-3-yl)-1-

(trideuteriomethyl)pyrrolidin-2-one

Synonyms
(±)-3'-Hydroxycotinine-d3, (Rac)-3-

Hydroxycotinine-d3

Molecular Formula C₁₀H₉D₃N₂O₂

Molecular Weight 195.25 g/mol [1]

Appearance Varies (typically a solid or in solution)
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Chemical Structure
The chemical structure of (Rac)-Hydroxycotinine-d3 consists of a pyrrolidinone ring

substituted with a pyridine ring and a hydroxyl group. The N-methyl group is labeled with three

deuterium atoms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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